Cas no 412041-42-0 (Benzonitrile, 2,3-diethynyl- (9CI))

• Product Name: Benzonitrile, 2,3-diethynyl- (9CI)
• CAS No: 412041-42-0
• MF: C₁₁H₅N
• MW: 151.164102315903
• CID: 926705
• PubChem ID: 45079082
• Update Time: 2025-04-19

Benzonitrile, 2,3-diethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,3-diethynyl- (9CI)
• Benzonitrile, 2,3-diethynyl-
• 412041-42-0
• DB-285688

• Inchi： 1S/C11H5N/c1-3-9-6-5-7-10(8-12)11(9)4-2/h1-2,5-7H
• InChI Key： GKJQPDZFFWXZSA-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC(C#C)=C1C#C

Computed Properties

• Exact Mass: 151.042199164g/mol
• Monoisotopic Mass: 151.042199164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8Ų